Cas no 1172045-19-0 (1-(2-fluorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea)
1-(2-fluorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-fluorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea
- 1172045-19-0
- 1-(2-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-3-(2-fluorophenyl)urea
- 1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea
- SR-01000923400-1
- AKOS024513698
- 1-(2-fluorophenyl)-3-[2-[(6-pyrazol-1-ylpyrimidin-4-yl)amino]ethyl]urea
- SR-01000923400
- F5563-0082
-
- Inchi: 1S/C16H16FN7O/c17-12-4-1-2-5-13(12)23-16(25)19-8-7-18-14-10-15(21-11-20-14)24-9-3-6-22-24/h1-6,9-11H,7-8H2,(H,18,20,21)(H2,19,23,25)
- InChI Key: GECXROZFQGTGKJ-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1NC(NCCNC1C=C(N=CN=1)N1C=CC=N1)=O
Computed Properties
- Exact Mass: 341.14003632g/mol
- Monoisotopic Mass: 341.14003632g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 96.8Ų
1-(2-fluorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5563-0082-2μmol |
1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea |
1172045-19-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5563-0082-5μmol |
1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea |
1172045-19-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5563-0082-10μmol |
1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea |
1172045-19-0 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5563-0082-20μmol |
1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea |
1172045-19-0 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5563-0082-1mg |
1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea |
1172045-19-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5563-0082-2mg |
1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea |
1172045-19-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5563-0082-3mg |
1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea |
1172045-19-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5563-0082-4mg |
1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea |
1172045-19-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5563-0082-5mg |
1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea |
1172045-19-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5563-0082-10mg |
1-(2-fluorophenyl)-3-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)urea |
1172045-19-0 | 10mg |
$79.0 | 2023-09-09 |
1-(2-fluorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 1-(2-fluorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea
Comprehensive Overview of 1-(2-fluorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea (CAS No. 1172045-19-0)
1-(2-fluorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea (CAS No. 1172045-19-0) is a specialized small molecule compound with significant potential in pharmaceutical research and drug discovery. This compound features a unique urea linkage combined with a fluorophenyl group and a pyrimidine-pyrazole moiety, making it an interesting candidate for kinase inhibition and targeted therapy applications. Researchers are increasingly focusing on such heterocyclic compounds due to their versatility in modulating biological pathways.
The molecular structure of 1-(2-fluorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea includes a 2-fluorophenyl group attached to a urea core, which is further connected to an ethylamino bridge and a 6-(1H-pyrazol-1-yl)pyrimidin-4-yl group. This arrangement provides multiple sites for hydrogen bonding and molecular interactions, enhancing its potential as a bioactive compound. The presence of the fluorine atom also contributes to its metabolic stability and binding affinity, which are critical factors in drug design.
In recent years, 1-(2-fluorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea has garnered attention in the context of cancer research, particularly for its potential role in signal transduction inhibition. Kinases, which are often dysregulated in cancers, are prime targets for such compounds. The pyrimidine-pyrazole segment is known to interact with ATP-binding sites of kinases, making this compound a promising scaffold for anti-cancer drug development. Researchers are exploring its efficacy against various kinase-dependent malignancies, aligning with the growing demand for precision medicine.
Another area of interest for 1-(2-fluorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea is its potential application in inflammatory diseases. The compound's ability to modulate immune responses and cytokine production has been hypothesized, though further studies are needed to validate these effects. Given the rising prevalence of autoimmune disorders, this compound could contribute to the development of novel immunomodulatory therapies.
From a synthetic chemistry perspective, 1-(2-fluorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea presents an interesting challenge due to its multi-step synthesis and the need for high-purity intermediates. Optimizing the yield and scalability of its production is a key focus for pharmaceutical manufacturers. The compound's solubility and stability under physiological conditions are also critical parameters being investigated to ensure its suitability for in vivo studies.
The market for kinase inhibitors and targeted therapies is expanding rapidly, driven by advancements in genomic medicine and personalized treatment. 1-(2-fluorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea is part of this broader trend, with potential applications in both oncology and immunology. As research progresses, this compound may emerge as a valuable tool for understanding disease mechanisms and developing next-generation therapeutics.
In summary, 1-(2-fluorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea (CAS No. 1172045-19-0) represents a compelling area of study in medicinal chemistry and drug discovery. Its unique structural features and potential biological activities make it a compound of interest for researchers exploring kinase inhibition, anti-cancer agents, and immunomodulators. Continued investigation into its pharmacological properties and therapeutic potential will be essential to unlocking its full value in modern medicine.
1172045-19-0 (1-(2-fluorophenyl)-3-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)